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Compound of Interest

Compound Name: D-Leucine-D10

Cat. No.: B15556486 Get Quote

Technical Support Center: D-Leucine-D10
Solubility
Welcome to the technical support center for D-Leucine-D10. This resource provides

researchers, scientists, and drug development professionals with comprehensive

troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges

in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is D-Leucine-D10 and why is its solubility important?

A1: D-Leucine-D10 is an isotopically labeled version of the amino acid D-Leucine, where ten

hydrogen atoms have been replaced with deuterium.[1][2] This labeling makes it a valuable tool

in various research applications, including quantitative proteomics, metabolic pathway tracing,

and therapeutic monitoring.[1] Proper dissolution is critical for accurate and reproducible

experimental results, as undissolved material can lead to inaccurate concentration

measurements and flawed data.

Q2: Is the solubility of D-Leucine-D10 different from that of D-Leucine?

A2: The substitution of hydrogen with deuterium does not significantly alter the

physicochemical properties of the molecule. Therefore, the solubility of D-Leucine-D10 is
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expected to be nearly identical to that of standard D-Leucine. Information regarding L-Leucine's

solubility is often more readily available and can serve as a strong proxy due to the similar

properties of enantiomers.

Q3: What factors influence the solubility of D-Leucine-D10?

A3: D-Leucine is a hydrophobic amino acid, and its solubility is influenced by several factors[3]:

pH: Solubility is lowest at the isoelectric point (pI) and increases in acidic or basic conditions.

[4]

Temperature: For many amino acids, solubility increases with temperature.

Buffer Composition: The type and concentration of salts in the buffer can either increase

("salting-in") or decrease ("salting-out") solubility.

Co-solvents: The presence of small amounts of organic solvents can enhance solubility.

Q4: In which common solvents is D-Leucine soluble?

A4: D-Leucine is sparingly soluble in water and practically insoluble in ethanol. It is soluble in

dilute hydrochloric acid and solutions of alkali hydroxides. For research applications requiring

higher concentrations, organic solvents like dimethyl sulfoxide (DMSO) are often used to create

stock solutions.

Quantitative Solubility Data
The solubility of leucine is highly dependent on the pH and temperature of the aqueous

solution. The table below summarizes the estimated solubility of L-Leucine in water at various

temperatures, which serves as a close approximation for D-Leucine-D10.

Temperature Solubility in Water (g / 100 g)

20°C 2.38

40°C 2.63

60°C 3.19
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Data adapted from Ajinomoto Aminoscience, 2009 as cited in a research discussion.

The solubility of leucine isomers is significantly affected by pH, exhibiting a "U" shaped curve

with the lowest solubility at the isoelectric point (pI), which is approximately 6.0.

Troubleshooting Guides
Issue 1: D-Leucine-D10 powder is not dissolving in my
aqueous buffer.
This is a common issue due to the hydrophobic nature of the leucine side chain. Follow this

troubleshooting workflow to address the problem.
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Start: D-Leucine-D10 powder
 in aqueous buffer

Vortex the solution
for 30-60 seconds

Is the solution clear?

Sonicate in a water bath
for 5-10 minutes

No

Solution is ready for use.
(Centrifuge before use to pellet any

microprecipitates)

Yes

Is the solution clear?

Gently warm the solution
(e.g., to 37°C)

No

Yes

Is the solution clear?

Adjust pH away from pI (~6.0)
(e.g., to pH > 7.5 or < 4.5)

No

YesIs the solution clear? Consult further resources or
consider alternative buffer system

Prepare a concentrated stock
in DMSO, then dilute in buffer

No

Yes
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Co-Solvent Protocol

1. Weigh D-Leucine-D10

2. Dissolve in pure DMSO
 to create concentrated stock

3. Perform stepwise dilution
 into final aqueous buffer

4. Validate final concentration
 and DMSO percentage (<1%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556486#addressing-solubility-issues-of-d-leucine-
d10-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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